N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea

• IUPAC Name: 1-(3-fluorophenyl)-3-(2,2,6,6-tetramethylpiperidin-4-yl)thiourea
• InChI: InChI=1S/C16H24FN3S/c1-15(2)9-13(10-16(3,4)20-15)19-14(21)18-12-7-5-6-11(17)8-12/h5-8,13,20H,9-10H2,1-4H3,(H2,18,19,21)
• InChI Key: SDPZPRWZAYKCOV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=S)NC2=CC(=CC=C2)F)C
• Molecular Formula: C16H24FN3S
• Molecular Weight: 309.4 g/mol

Description

N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea, also known as FTPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science. FTPT is a thiourea derivative that exhibits unique properties, such as high stability, low toxicity, and excellent solubility, making it an ideal candidate for a wide range of applications.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea varies depending on its application. In medicine, N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea inhibits the aggregation of amyloid-beta peptides by binding to the peptides and preventing their aggregation.
In agriculture, N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea inhibits the growth of weeds and fungal pathogens by interfering with their metabolic processes and disrupting their cell membranes.
Biochemical and Physiological Effects
N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea exhibits low toxicity and has been shown to have minimal effects on biochemical and physiological processes in humans and animals. However, further studies are needed to fully understand the potential effects of N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea on human and animal health.

Advantages and Limitations for Lab Experiments

N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea exhibits several advantages for use in lab experiments, including its high stability, low toxicity, and excellent solubility. However, N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea also has some limitations, such as its relatively high cost and limited availability.

Future Directions

There are numerous potential future directions for research on N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea. In medicine, further studies are needed to fully understand the antitumor and Alzheimer's disease therapeutic potential of N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea. In agriculture, further studies are needed to optimize the use of N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea as a herbicide and fungicide. In materials science, further studies are needed to optimize the use of N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea as a stabilizer for polymer materials. Additionally, further studies are needed to fully understand the potential effects of N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea on human and animal health.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea involves the reaction of 3-fluoroaniline with 2,2,6,6-tetramethyl-4-piperidinone, followed by the addition of thiourea and a base catalyst. The reaction proceeds under mild conditions and yields N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea as a white crystalline solid with a high purity.

Scientific Research Applications

N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been extensively studied for its potential applications in various scientific fields. In medicine, N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been shown to exhibit potent antitumor activity by inhibiting the proliferation of cancer cells. Additionally, N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been investigated for its potential use as a therapeutic agent for Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides, which are associated with the development of the disease.
In the field of agriculture, N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been studied for its potential use as a herbicide, as it exhibits strong activity against various weed species. N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has also been investigated for its potential use as a fungicide, as it has been shown to exhibit potent activity against various fungal pathogens.
In materials science, N-(3-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been studied for its potential use as a stabilizer for polymer materials, as it exhibits excellent thermal stability and UV resistance.